Cas no 161842-93-9 (Docosanamide, N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-, (2R)- (9CI))
161842-93-9 structure
Product Name:Docosanamide, N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-, (2R)- (9CI)
CAS No:161842-93-9
MF:C48H94N2O10
MW:859.267376422882
CID:207208
Update Time:2024-03-01
Docosanamide, N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-, (2R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Docosanamide,N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-,(2R)- (9CI)
- Docosanamide,N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hy
- Docosanamide,N-[1-[[[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-,[1S-[1R*(S*),2R*,3S*]]-
- Halicylindroside B4
- Docosanamide, N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-, (2R)- (9CI)
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- Inchi: 1S/C48H94N2O10/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-25-28-31-34-41(54)47(58)50-39(36-59-48-43(49-38(4)52)46(57)45(56)42(35-51)60-48)44(55)40(53)33-30-27-24-22-19-20-23-26-29-32-37(2)3/h37,39-46,48,51,53-57H,5-36H2,1-4H3,(H,49,52)(H,50,58)
- InChI Key: OBRWTLVNTHCDQP-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCCC(C(NC(C(C(CCCCCCCCCCCC(C)C)O)O)COC1C(NC(=O)C)C(O)C(O)C(CO)O1)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 60
- XLogP3: 14.432
Docosanamide, N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-, (2R)- (9CI) Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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